Cas no 100558-20-1 (2-(4-chlorophenyl)-5-phenyl-1h-imidazole)

• Product Name: 2-(4-chlorophenyl)-5-phenyl-1h-imidazole
• CAS No: 100558-20-1
• MF: C₁₅H₁₁ClN₂
• MW: 254.714242219925
• CID: 1125867
• PubChem ID: 13590017
• Update Time: 2025-04-20

2-(4-chlorophenyl)-5-phenyl-1h-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-5-phenyl-1h-imidazole
• AGN-PC-00N745
• 2-(4-chlorophenyl)-4-phenyl-imidazole
• SureCN3140919
• 2-(4-chlorophenyl)-4(5)-phenylimidazole
• ACMC-20m3mh
• 1H-Imidazole, 2-(4-chlorophenyl)-4-phenyl-
• CTK0E0103
• CHEMBL503978
• CHEBI:580643
• AGN-PC-00N745; 2-(4-chlorophenyl)-4-phenyl-imidazole; SureCN3140919; 2-(4-chlorophenyl)-4(5)-phenylimidazole; ACMC-20m3mh; 1H-Imidazole, 2-(4-chlorophenyl)-4-phenyl-; CTK0E0103; CHEMBL503978; CHEBI:580643;
• 100558-20-1
• 1H-Imidazole, 2-(4-chlorophenyl)-5-phenyl-
• SCHEMBL3140919
• BDBM50259388
• 2-(4-Chlorophenyl)-4-phenyl-1H-imidazole
• PD189235
• DTXSID90544524

• Inchi： 1S/C15H11ClN2/c16-13-8-6-12(7-9-13)15-17-10-14(18-15)11-4-2-1-3-5-11/h1-10H,(H,17,18)
• InChI Key： RYAFXUYSBDAZBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 254.061076g/mol
• Monoisotopic Mass: 254.061076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.71g/mol
• XLogP3: 4
• Topological Polar Surface Area: 28.7Ų